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Compound of Interest

Compound Name:
3-Amino-6-methoxy-2-picoline

hydrochloride

Cat. No.: B1521865 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Amino-6-methoxy-2-picoline
hydrochloride

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 3-Amino-6-methoxy-2-picoline hydrochloride. Designed for researchers,

scientists, and drug development professionals, this document synthesizes critical safety data

with practical, field-proven insights to ensure the safe and effective use of this compound in a

laboratory setting. The information herein is compiled from safety data sheets of the free base

and related pyridine compounds, as specific data for the hydrochloride salt is limited.

Chemical and Physical Properties
3-Amino-6-methoxy-2-picoline hydrochloride is a pyridine derivative. While specific data for

the hydrochloride salt is not readily available, the properties of the free base, 3-Amino-6-

methoxy-2-picoline, provide a foundational understanding.
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Property
Value (for 3-Amino-6-
methoxy-2-picoline)

Source

Chemical Name
2-methoxy-6-methylpyridin-3-

amine hydrochloride
PubChem[1]

Synonyms
3-Amino-6-methoxy-2-

methylpyridine HCl
-

CAS Number 186413-79-6 (free base) ChemicalBook[2], PubChem[1]

Molecular Formula
C₇H₁₁ClN₂O (hydrochloride);

C₇H₁₀N₂O (free base)
PubChem[1]

Molecular Weight
174.63 g/mol (hydrochloride);

138.17 g/mol (free base)
PubChem[1]

Appearance
Solid, white to off-white

crystalline powder (expected)
Pipzine Chemicals[3]

Boiling Point
246.7°C at 760 mmHg (free

base)
ChemicalBook[2]

Flash Point 103°C (free base) ChemicalBook[2]

Density 1.103 g/cm³ (free base) ChemicalBook[2]

Solubility

Expected to be soluble in

water; soluble in organic

solvents like ethanol and

methanol.[3]

Pipzine Chemicals[3]

Storage Temperature

0-8°C, in a cool, dry, well-

ventilated area is

recommended.[3][4]

Chem-Impex[4], Pipzine

Chemicals[3]

Hazard Identification and Assessment
While a specific GHS classification for 3-Amino-6-methoxy-2-picoline hydrochloride is not

available, data from related pyridine compounds suggest the following potential hazards. Users

must handle this compound with the assumption that it is hazardous.
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Potential GHS Hazard Classification (Inferred)

Acute Toxicity, Oral: May be harmful if swallowed.[5]

Skin Corrosion/Irritation: May cause skin irritation.[5] Studies on a similar compound, 6-

methoxy-2-methylamino-3-aminopyridine HCl, showed slight erythema upon skin contact.[6]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[5] However, a 5%

solution of a related compound did not produce eye irritation in rabbit studies.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5][7]

Inhalation of pyridine-based compounds can lead to symptoms such as headaches, dizziness,

respiratory irritation, nausea, and abdominal pain.[8]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is crucial for mitigating exposure risks.

Engineering Controls
Ventilation: All work with 3-Amino-6-methoxy-2-picoline hydrochloride, especially when

handling the solid powder, must be conducted in a certified chemical fume hood to minimize

inhalation of dust or vapors.[8][9] The workspace should have an adequate ventilation

system in place.[9]

Safety Stations: A properly functioning emergency eyewash station and safety shower must

be readily accessible in the immediate vicinity of the work area.[7][10]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be worn at all times when handling this compound.

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face shield

to protect against splashes.[5][11]
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Skin Protection:

Gloves: Wear nitrile or neoprene gloves for chemical resistance.[8][9] Always inspect

gloves for tears or holes before use and wash hands thoroughly after removal.[10]

Lab Coat: A fully buttoned lab coat is mandatory to prevent skin contact.[9][10]

Respiratory Protection: If there is a risk of generating dust and engineering controls are

insufficient, a suitable respirator should be worn. All personnel requiring respirators must be

enrolled in a respiratory protection program, including medical clearance and fit testing.[10]

Safe Handling and Experimental Protocols
Adherence to strict protocols is essential for minimizing risk during routine laboratory

procedures.

Workflow for Safe Handling of 3-Amino-6-methoxy-2-
picoline hydrochloride
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Caption: A workflow diagram illustrating the key steps for the safe handling of chemical

compounds.

Protocol 1: Weighing Solid 3-Amino-6-methoxy-2-
picoline hydrochloride

Preparation: Ensure the analytical balance is located inside a chemical fume hood or a

ventilated balance enclosure.

Tare: Place a clean, tared weigh boat on the balance.

Transfer: Using a clean spatula, carefully transfer the desired amount of the solid compound

from the storage container to the weigh boat. Perform this action slowly to minimize dust

generation.

Seal: Immediately and tightly close the main storage container.[8]

Record: Record the final weight.

Cleanup: Carefully clean the spatula and any minor dust particles around the balance using

a damp cloth or towel, ensuring the waste is disposed of as hazardous material.

Protocol 2: Preparing a Solution
Setup: In a chemical fume hood, place a properly sized beaker or flask on a stir plate. Add

the calculated volume of the desired solvent.

Addition: Slowly add the weighed 3-Amino-6-methoxy-2-picoline hydrochloride to the

solvent while stirring to facilitate dissolution and prevent splashing.

Rinsing: Rinse the weigh boat with a small amount of the solvent and add it to the beaker to

ensure a complete transfer of the compound.

Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard warnings.[8]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing.[2] Immediately wash the affected skin area

with soap and plenty of water for at least 15 minutes.[8] Seek medical attention if irritation

develops or persists.

Inhalation: Move the victim to fresh air.[2] If breathing is difficult, provide oxygen. If the victim

is not breathing, begin artificial respiration, avoiding mouth-to-mouth resuscitation.[2] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with

water and give them two glasses of water to drink. Seek immediate medical attention.

Spill Response
Small Spills: For small spills that can be cleaned up quickly, trained personnel wearing

appropriate PPE should absorb the spill with an inert, non-combustible material such as

sand, vermiculite, or a universal absorbent.[9] Place the absorbed material into a sealed,

labeled container for hazardous waste disposal.[9][10]

Large Spills: Evacuate the area immediately. Secure the area and prevent entry. Notify your

institution's environmental health and safety (EHS) department and follow their emergency

response procedures.

Storage and Disposal
Proper storage and disposal are vital for maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[10][13] A

recommended storage temperature is between 0-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[11][12]
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Keep away from sources of heat, sparks, and open flames.[10][13]

The storage area should be clearly labeled and secured.

Disposal
All waste containing 3-Amino-6-methoxy-2-picoline hydrochloride must be treated as

hazardous waste.

Collect waste in a compatible, sealed, and clearly labeled container.[10]

Dispose of the waste through your institution's EHS-approved hazardous waste disposal

program. Do not dispose of it down the drain or in regular trash.

Conclusion
While 3-Amino-6-methoxy-2-picoline hydrochloride is a valuable compound in research and

development, its handling requires a thorough understanding of its potential hazards and a

disciplined approach to safety. By implementing robust engineering controls, consistently using

appropriate PPE, and adhering to the detailed protocols outlined in this guide, researchers can

mitigate risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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